Cas no 499972-32-6 (1,2-Dithiane-3,4-diol (9CI))

• Product Name: 1,2-Dithiane-3,4-diol (9CI)
• CAS No: 499972-32-6
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 933020
• PubChem ID: 45083010
• Update Time: 2025-04-19

1,2-Dithiane-3,4-diol (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiane-3,4-diol (9CI)
• dithiane-3,4-diol
• SCHEMBL19834736
• DTXSID80665378
• 3,4-dihydroxydithiane
• 499972-32-6
• 1,2-DITHIANE-3,4-DIOL

• Inchi： 1S/C4H8O2S2/c5-3-1-2-7-8-4(3)6/h3-6H,1-2H2
• InChI Key： JSMLXTZCMDYUQJ-UHFFFAOYSA-N
• SMILES： S1C(C(CCS1)O)O

Computed Properties

• Exact Mass: 151.997
• Monoisotopic Mass: 151.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1A^2
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes Dithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithianes